![molecular formula C12H17Cl2NO4 B1434512 (6S)-5-(tert-butoxycarbonyl)-1,1-dichloro-5-azaspiro[2.4]heptane-6-carboxylic acid CAS No. 1427175-65-2](/img/structure/B1434512.png)
(6S)-5-(tert-butoxycarbonyl)-1,1-dichloro-5-azaspiro[2.4]heptane-6-carboxylic acid
Overview
Description
(6S)-5-(tert-butoxycarbonyl)-1,1-dichloro-5-azaspiro[2.4]heptane-6-carboxylic acid is a useful research compound. Its molecular formula is C12H17Cl2NO4 and its molecular weight is 310.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Drug Development
- This compound is involved in the synthesis of various pharmaceuticals and bioactive molecules. Its structure, featuring a spiro configuration and multiple functional groups, makes it a valuable intermediate in organic synthesis. For example, derivatives of azaspiroheptane have been explored for their anticonvulsant activities, with some showing promise in preclinical models (He, X., Qiu, G., Yang, J., Xiao, Y., Wu, Z., Qiu, G., & Hu, X., 2010) European journal of medicinal chemistry.
Biological Studies
- Compounds similar to (6S)-5-(tert-butoxycarbonyl)-1,1-dichloro-5-azaspiro[2.4]heptane-6-carboxylic acid have been studied for their biological activities, including their roles as enzyme inhibitors or receptor modulators. For instance, azaspiro[4.5]decane-7,9-dione derivatives have been identified as potent and selective histamine-3 receptor (H3R) antagonists, showing efficacy in mouse models of cognition, which highlights the potential of structurally related compounds in neuroscience research (Brown, D. G., Bernstein, P., Griffin, A., Wesolowski, S., Labrecque, D., Tremblay, M., Sylvester, M., Mauger, R., Edwards, P., Throner, S., Folmer, J. J., Cacciola, J., Scott, C., Lazor, L., Pourashraf, M., Santhakumar, V., Potts, W., Sydserff, S., Giguère, P., & Lévesque, C., 2014) Journal of medicinal chemistry.
properties
IUPAC Name |
(6S)-2,2-dichloro-5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17Cl2NO4/c1-10(2,3)19-9(18)15-6-11(5-12(11,13)14)4-7(15)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)/t7-,11?/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGDUVACRUCVRSO-RGENBBCFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(CC1C(=O)O)CC2(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC2(C[C@H]1C(=O)O)CC2(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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